4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide

• IUPAC Name: 4-[ethylsulfonyl(methyl)amino]-N-[(4-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C18H22N2O3S/c1-4-24(22,23)20(3)17-11-9-16(10-12-17)18(21)19-13-15-7-5-14(2)6-8-15/h5-12H,4,13H2,1-3H3,(H,19,21)
• InChI Key: WJYLRGCAAINLHZ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N(C)C1=CC=C(C=C1)C(=O)NCC2=CC=C(C=C2)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide, also known as EMA401, is a potential drug candidate that has been studied for its potential use in the treatment of chronic pain. This compound belongs to a class of drugs known as angiotensin II type 2 receptor antagonists. EMA401 has been shown to have promising results in preclinical studies, and its potential as a treatment for chronic pain has gained significant interest in the scientific community.

Mechanism of Action

The mechanism of action of 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide involves the inhibition of the angiotensin II type 2 receptor. This receptor is involved in the regulation of pain signaling pathways, and its inhibition has been shown to reduce pain sensitivity in animal models. 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide has been shown to be selective for the angiotensin II type 2 receptor, which may contribute to its lack of side effects.
Biochemical and Physiological Effects:
4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide has been shown to have significant effects on pain signaling pathways in animal models. The drug has been shown to reduce the activity of pain-sensing neurons and to inhibit the release of pain mediators in the spinal cord. 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide has also been shown to reduce inflammation and to promote the regeneration of damaged nerves.

Advantages and Limitations for Lab Experiments

4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide has several advantages for use in lab experiments. The drug has been shown to be effective in animal models of neuropathic pain, which makes it a useful tool for studying pain signaling pathways. 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide is also selective for the angiotensin II type 2 receptor, which makes it a useful tool for studying the role of this receptor in pain regulation.
One limitation of 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide is its potential for off-target effects. While the drug has been shown to be selective for the angiotensin II type 2 receptor, there is still a risk of off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide. One area of interest is the potential use of the drug in the treatment of other types of chronic pain, such as fibromyalgia and chronic low back pain. Another area of interest is the potential use of 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide in combination with other drugs for the treatment of chronic pain.
Further research is also needed to better understand the mechanism of action of 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide and its potential for off-target effects. This information could help to optimize the use of 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide in lab experiments and in clinical settings.
Conclusion:
4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide is a promising drug candidate for the treatment of chronic pain. The drug has been shown to have significant analgesic effects in preclinical studies and has shown promise in clinical trials. Further research is needed to better understand the mechanism of action of 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide and its potential for use in the treatment of other types of chronic pain.

Scientific Research Applications

4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide has been studied extensively for its potential use in the treatment of chronic pain. Preclinical studies have shown that 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide has significant analgesic effects in animal models of neuropathic pain. 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methylbenzyl)benzamide has also been shown to be effective in reducing pain in patients with post-herpetic neuralgia and chemotherapy-induced neuropathy.